Cas no 1353987-50-4 (N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide)

• Product Name: N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide
• CAS No: 1353987-50-4
• MF: C₁₅H₂₁ClN₂O
• MW: 280.793042898178
• CID: 2162845
• Update Time: 2025-06-09

N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-pyrrolidin-3-ylmethyl)-2-chloro-n-methyl-acetamide
• N-((1-Benzylpyrrolidin-3-yl)methyl)-2-chloro-N-methylacetamide
• AM94911
• N-(1-benzylpyrrolidin-3-ylmethyl)-2-chloro-N-methylacetamide
• N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide

• Inchi： 1S/C15H21ClN2O/c1-17(15(19)9-16)10-14-7-8-18(12-14)11-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3
• InChI Key： YNFGEUCDUJWEHM-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 292
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide

N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide (CAS No. 1353987-50-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide (CAS No. 1353987-50-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to the class of pyrrolidines and is characterized by its complex molecular structure, which includes a benzyl group, a pyrrolidine ring, and an acetamide moiety.

The pyrrolidine ring is a key feature of this compound, contributing to its stability and bioavailability. The presence of the benzyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and reach target sites within the body. The acetamide moiety, on the other hand, imparts additional functional groups that can interact with various biological targets, making this compound a versatile candidate for drug development.

Recent studies have highlighted the potential of N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making the compound a promising candidate for the development of new treatments for conditions such as depression, anxiety, and Parkinson's disease.

In addition to its potential in neurology, N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic profile of N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the brain. The compound's half-life is moderate, allowing for once-daily dosing regimens in clinical settings.

One of the key challenges in drug development is ensuring that new compounds are safe and well-tolerated by patients. Toxicology studies have shown that N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide has a favorable safety profile at therapeutic doses. Animal models have not reported significant adverse effects at clinically relevant concentrations, which is an encouraging sign for its potential use in human trials.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide in various indications. Early-phase trials have shown promising results, with patients reporting improvements in symptoms without significant side effects. These findings have paved the way for larger-scale Phase II and III trials to further validate the compound's therapeutic potential.

In conclusion, N-(1-Benzyl-pyrrolidin-3-ylmethyl)-2-chloro-N-methyl-acetamide (CAS No. 1353987-50-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable asset for researchers and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.